Cas no 1807208-10-1 (Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate
• CAS No: 1807208-10-1
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4976920
• Update Time: 2025-05-20

Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C11H7BrF3NO2S/c1-18-10(17)3-6-2-7(12)4-9(8(6)5-16)19-11(13,14)15/h2,4H,3H2,1H3
• InChI Key： UBXZANRLPZTIQH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)=C(C=1)CC(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate

Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS 1807208-10-1): A Versatile Building Block in Modern Organic Synthesis

In the dynamic field of organic chemistry, Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS 1807208-10-1) has emerged as a valuable synthetic intermediate. This multifunctional aromatic compound combines several reactive groups - a bromo substituent, cyano group, and trifluoromethylthio moiety - making it particularly useful for constructing complex molecular architectures. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential in creating novel materials and bioactive molecules.

The molecular structure of Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate offers multiple sites for chemical modification. The bromine atom at position 5 enables various cross-coupling reactions, while the cyano group can be transformed into carboxylic acids, amides, or tetrazoles. The trifluoromethylthio group (SCF3) has gained significant attention in medicinal chemistry due to its ability to enhance metabolic stability and membrane permeability of drug candidates. This combination of features makes CAS 1807208-10-1 particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

Recent trends in pharmaceutical research have shown growing interest in SCF3-containing compounds, with Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate serving as a key precursor. The trifluoromethylthio group is considered a "privileged" pharmacophore in modern drug design, often incorporated to improve pharmacokinetic properties. Many researchers are investigating how this compound can be used to develop new antimicrobial agents or central nervous system drugs, addressing current challenges in antibiotic resistance and neurological disorders.

From a synthetic chemistry perspective, the ester functionality in Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate provides additional versatility. It can be hydrolyzed to the corresponding acid, reduced to the alcohol, or converted to amides and other derivatives. This flexibility makes CAS 1807208-10-1 particularly useful in parallel synthesis and combinatorial chemistry approaches, where rapid generation of molecular diversity is essential. The compound's stability under various conditions also contributes to its popularity as a building block.

The growing demand for fluorinated organic compounds in materials science has further increased interest in this chemical. The trifluoromethylthio group can influence the electronic properties of materials, making Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate potentially useful for developing new organic semiconductors or liquid crystal materials. Researchers are exploring its incorporation into π-conjugated systems for optoelectronic applications, responding to the global push for advanced materials in renewable energy technologies.

Quality control and characterization of Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to verify the purity and identity of CAS 1807208-10-1. These analytical methods ensure the compound meets the stringent requirements of pharmaceutical and materials science applications, where consistency and reproducibility are paramount.

Storage and handling recommendations for Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate follow standard laboratory protocols for sensitive organic compounds. The material should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Proper personal protective equipment, including gloves and eye protection, should be used when working with this compound, as with all laboratory chemicals.

The commercial availability of Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate has improved in recent years, with several specialty chemical suppliers now offering CAS 1807208-10-1 in various quantities. This increased accessibility supports its growing application in both academic research and industrial development projects. The compound's price point and availability make it particularly attractive for medium-scale synthetic campaigns.

Looking forward, the unique combination of functional groups in Methyl 5-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate positions it as a compound of continuing interest. As synthetic methodologies advance and new applications for SCF3-containing compounds emerge, this versatile building block is likely to find even broader utility in chemical research and development. Its role in addressing current challenges in medicinal chemistry and materials science ensures its relevance in the evolving landscape of molecular innovation.